2,4,6-Trifluoro-3,5-dimethylbenzoic acid
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Overview
Description
2,4,6-Trifluoro-3,5-dimethylbenzoic acid is a chemical compound with the molecular formula C9H7F3O2 and a molecular weight of 204.15 . It is a solid at ambient temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H7F3O2/c1-3-6(10)4(2)8(12)5(7(3)11)9(13)14/h1-2H3,(H,13,14) . This indicates that the molecule consists of a benzoic acid group with three fluorine atoms and two methyl groups attached to the benzene ring.Physical and Chemical Properties Analysis
This compound is a solid at ambient temperature . It has a molecular weight of 204.15 .Scientific Research Applications
Synthesis and Chemical Engineering
- The synthesis of compounds structurally similar to 2,4,6-Trifluoro-3,5-dimethylbenzoic acid, like 2,4,5-Trifluorobenzoic acid, has significant applications in the pharmaceutical industry and material science. A study demonstrates a microflow process for the synthesis of 2,4,5-Trifluorobenzoic acid, highlighting its efficiency and potential for scalable production (Deng et al., 2015).
Spectral Studies and Photophysics
- Research on compounds like 2-(4'-N,N-dimethylaminophenyl)-pyrido[3,4-d]imidazole (DMAPPI) in different environments, which may have structural similarities to this compound, reveals insights into dual fluorescence. Such studies are essential for developing materials with specific optical properties (Krishnamoorthy & Dogra, 2000).
Acid-Base Interaction Studies
- The acid-base interactions of compounds like 2,3-dimethyl-6-phenylimidazo-[1,2-b]-1,2,4-triazine, which may share chemical behavior with this compound, are studied to understand their electronic structures. Such research is vital for applications in photochemistry and developing new materials with specific electronic properties (Dmitruk et al., 1995).
Molecular Logic Devices
- The study of molecular probes that operate according to photoinduced electron transfer (PET) and internal charge transfer (ICT) processes, similar in concept to this compound, can lead to the development of molecular logic devices. These are crucial for advancements in computing and data storage technologies (ZammitRamon et al., 2015).
Luminescence and Material Science
- Research into the luminescence properties of compounds structurally related to this compound, such as lanthanide ternary complexes with difluorobenzoic acid, is significant for developing new luminescent materials. These materials have potential applications in displays, lighting, and sensors (Du et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
2,4,6-trifluoro-3,5-dimethylbenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7F3O2/c1-3-6(10)4(2)8(12)5(7(3)11)9(13)14/h1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SXGWHSPUAZKDFB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1F)C(=O)O)F)C)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7F3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.15 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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